2-(Trimethylgermyl)cyclobutan-1-one

• CAS No.: 62012-19-5
• Molecular Formula: C7H14GeO
• Molecular Weight: 186.82 g/mol
• IUPAC Name: 2-trimethylgermylcyclobutan-1-one
• InChI: InChI=1S/C7H14GeO/c1-8(2,3)6-4-5-7(6)9/h6H,4-5H2,1-3H3
• InChI Key: CQCBNCSUFDSJJH-UHFFFAOYSA-N
• Canonical SMILES: C[Ge](C)(C)C1CCC1=O

Description

2-(Trimethylgermyl)cyclobutan-1-one is an organogermanium compound featuring a cyclobutanone core substituted at the 2-position with a trimethylgermyl group (Ge(CH₃)₃). This compound combines the strained four-membered cyclobutanone ring with the sterically bulky and electron-rich germanium substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Trimethylgermyl)cyclobutan-1-one typically involves the [2+2] cycloaddition reaction, which is a common method for constructing cyclobutane rings . One approach involves the reaction of a suitable cyclopropane derivative with a germanium-containing reagent under specific conditions to form the desired cyclobutanone . Another method includes the hydroboration of 1-alkynyl-1-boronate esters followed by in situ transmetalation and cyclopropanation .

Industrial Production Methods

These methods often involve catalytic processes and optimized reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

2-(Trimethylgermyl)cyclobutan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding germanium-containing carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyclobutanone ring to cyclobutanol or other reduced forms.

Substitution: The trimethylgermyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and organometallic compounds are employed for substitution reactions.

Major Products

The major products formed from these reactions include germanium-containing carboxylic acids, cyclobutanol derivatives, and various substituted cyclobutanes .

Scientific Research Applications

2-(Trimethylgermyl)cyclobutan-1-one has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex organogermanium compounds and studying the reactivity of germanium-containing molecules.

Biology: The compound’s potential biological activity is being explored, particularly in the context of organogermanium compounds’ known immunomodulatory and anticancer properties.

Medicine: Research is ongoing to investigate its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in materials science for developing new materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(Trimethylgermyl)cyclobutan-1-one involves its interaction with specific molecular targets and pathways. The trimethylgermyl group can influence the compound’s reactivity and stability, affecting its interactions with enzymes and other biomolecules. The cyclobutanone ring’s strained structure also plays a role in its reactivity, making it a valuable intermediate in various chemical reactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Differences

The substitution of the cyclobutanone ring with a trimethylgermyl group introduces significant steric bulk and altered electronic effects compared to common substituents like chlorine or silicon. Key comparisons include:

Property	2-(Trimethylgermyl)cyclobutan-1-one	2-(3-Chloropropyl)cyclobutan-1-one	2-(2-Chloroethyl)cyclobutan-1-one
Molecular Formula	C₇H₁₀GeO (inferred)	C₇H₁₁ClO	C₆H₉ClO
Molecular Weight	~190–200 g/mol (estimated)	146.61 g/mol	132.59 g/mol
Substituent Electronegativity	Low (Ge: 2.01)	High (Cl: 3.00)	High (Cl: 3.00)
Steric Demand	High (Ge(CH₃)₃)	Moderate (linear alkyl chain)	Moderate (shorter alkyl chain)
Key SMILES	C1CC(=O)C1CGe(C)C	C1CC(=O)C1CCCCl	C1CC(=O)C1CCCl

The trimethylgermyl group’s larger atomic radius (Ge: 122 pm vs.

Reactivity and Stability

• Cyclobutanone Ring Strain: The inherent ring strain of cyclobutanone (angle strain ~30°) is retained in all analogs. However, the bulky trimethylgermyl group may exacerbate steric hindrance around the carbonyl, slowing certain reactions (e.g., nucleophilic additions) compared to less hindered chlorinated derivatives .
• Thermal Stability: Germanium’s weaker bond strength (Ge–C: ~238 kJ/mol vs. C–Cl: ~327 kJ/mol) may reduce thermal stability relative to chlorinated cyclobutanones .
• Polymerization Potential: Analogous germanium-containing monomers, such as [o-(trimethylgermyl)phenyl]acetylene, demonstrate unique polymerization behavior due to Ge’s electron-donating effects . This suggests 2-(Trimethylgermyl)cyclobutan-1-one could serve as a monomer in specialty polymers.